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Compound of Interest

Compound Name: Picoxystrobin

Cat. No.: B033183

Picoxystrobin Phytotoxicity Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to minimize the phytotoxicity of picoxystrobin in plant studies.

Troubleshooting Guides

Issue 1: Observing symptoms of phytotoxicity after picoxystrobin application.
Symptoms:

e Visual Cues: Leaf spotting, necrosis (tissue death), chlorosis (yellowing), leaf edge burn,
bleaching, distorted growth (cupping or twisting), stunting, and in severe cases, plant death.

[1]

o Pattern of Damage: Symptoms often appear uniformly on leaves of the same age or where
spray application has accumulated.[1] Damage may be more severe on plants closer to the
application source. Unlike disease, phytotoxicity symptoms typically appear suddenly and do
not spread over time.[1] New growth may appear healthy.[1]

Possible Causes & Solutions:
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Possible Cause

Solution

Incorrect Dosage: Application of a higher than

recommended concentration of picoxystrobin.

Immediate Action: If recently applied, gently
rinse the foliage with clean water to remove
excess residue. Future Prevention: Strictly
adhere to the recommended application rates
on the product label. Conduct small-scale trials
to determine the optimal non-phytotoxic
concentration for your specific plant species and

experimental conditions.

Environmental Stress: Applying picoxystrobin to
plants already under stress from drought,

extreme temperatures, or high humidity.[2]

Immediate Action: Alleviate the environmental
stress if possible (e.g., by watering drought-
stressed plants). Future Prevention: Avoid
applying picoxystrobin during periods of extreme
weather. Apply during cooler parts of the day,
such as early morning or late evening, when
temperatures are typically below 80-85°F (27-
29°C) and humidity is lower to allow for faster

drying of foliage.[1][3]

Plant Susceptibility: The plant species or even
the specific cultivar may be inherently sensitive
to picoxystrobin. Young plants and new growth

are often more susceptible.[2]

Immediate Action: Discontinue use on the
affected plant species. Future Prevention:
Before treating a large number of plants,
conduct a small-scale phytotoxicity test on a few
representative individuals.[2] Observe the test
plants for 7-10 days for any signs of damage

before proceeding with a larger application.[2]

Adjuvants and Tank Mixtures: The addition of
surfactants, stickers, or other pesticides to the
spray solution can increase the phytotoxic

potential of picoxystrobin.[2]

Immediate Action: Review the components of
your spray mixture. Future Prevention: Always
check for compatibility information on the
product labels before tank-mixing. When using a
new combination, perform a small-scale test to

ensure it is not phytotoxic.

Improper Application Technique: Uneven
application leading to high concentrations of the

fungicide on certain plant parts.

Immediate Action: Not applicable once the
application is done. Future Prevention: Ensure
application equipment is properly calibrated to

deliver a fine, even mist. Use appropriate spray
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volumes to achieve thorough coverage without

excessive runoff.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of picoxystrobin phytotoxicity?

Al: Picoxystrobin inhibits mitochondrial respiration in fungi by blocking electron transfer at the
cytochrome bcl complex.[4] While highly effective against fungi, this mode of action can also
affect plant cells, leading to an overproduction of reactive oxygen species (ROS). This oxidative
stress can damage cellular components like lipids, proteins, and nucleic acids, resulting in the
visible symptoms of phytotoxicity.

Q2: Are there specific picoxystrobin concentrations that are known to be phytotoxic?

A2: Specific phytotoxic concentrations can vary significantly depending on the plant species,
environmental conditions, and application method. However, regulatory risk assessments have
provided some guidance. For example, one assessment noted a statistically significant
phytotoxic effect at a concentration of less than 0.45 Ibs of active ingredient per acre, although
the specific plant and symptoms were not detailed. It is crucial to consult the product label for
recommended application rates and to conduct your own small-scale trials to determine the
safe use rates for your specific experimental setup.

Q3: How can | design an experiment to test for picoxystrobin phytotoxicity?

A3: A well-designed phytotoxicity trial is essential before large-scale application. Here is a
general protocol:

Experimental Protocol: Greenhouse Phytotoxicity Assay

Objective: To determine the phytotoxicity of picoxystrobin on a specific plant species.
Materials:

» Healthy, uniform, and well-established plants of the target species.

¢ Picoxystrobin formulation.
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o Application equipment (e.g., hand sprayer).

» Controlled environment greenhouse or growth chamber.
e Labels and markers.

Methodology:

e Plant Selection: Choose a minimum of 10-15 healthy and uniform plants for each treatment
group.

» Acclimatization: Allow plants to acclimate to the greenhouse conditions for at least one week
before starting the experiment.

e Treatment Groups:
o Control: Plants sprayed with water only.

o Recommended Rate (1X): Plants sprayed with picoxystrobin at the manufacturer's
recommended concentration.

o High Rate (2X): Plants sprayed with picoxystrobin at double the recommended
concentration to establish a margin of safety.[5]

o Application:
o Randomly assign plants to the treatment groups.
o Apply the treatments evenly to the foliage, ensuring thorough coverage until runoft.

o To avoid cross-contamination, treat the control group first, followed by the 1X and then the
2X group, thoroughly rinsing the sprayer between each treatment.

e Observation:

o Monitor the plants daily for the first week and then every few days for a total of 2-4 weeks.
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o Record any visual symptoms of phytotoxicity using a rating scale (e.g., 0 = no injury, 1 =
slight discoloration, 2 = moderate chlorosis/necrosis, 3 = severe injury, 4 = plant death).

o Measure quantitative parameters such as plant height, leaf area, and fresh/dry weight at
the end of the experiment.

o Data Analysis: Statistically compare the data from the treatment groups to the control group
to determine if there are any significant phytotoxic effects.

Q4: What are the key factors that influence picoxystrobin phytotoxicity?
A4: Several factors can influence the likelihood and severity of phytotoxicity:
e Plant Species and Cultivar: Some plants are naturally more sensitive than others.

o Plant Growth Stage: Seedlings and rapidly growing young tissues are often more
susceptible.[6]

» Environmental Conditions: High temperatures, high humidity, and intense sunlight can
increase the risk of phytotoxicity.[1]

o Plant Health: Stressed plants (e.g., due to drought or nutrient deficiency) are more prone to
injury.[2]

e Application Rate and Frequency: Exceeding the recommended dose or applying too
frequently can lead to toxic levels.[6]

o Formulation and Adjuvants: Emulsifiable concentrates and the addition of certain adjuvants
can increase the risk of phytotoxicity compared to wettable powders.[6]

Data Presentation

Table 1: Picoxystrobin Application Rates and Estimated Environmental Concentrations from a
Regulatory Risk Assessment
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. . Peak Estimated
Maximum Single

L Number of Environmental
Crop Application Rate o .
. Applications Concentration in
(Ibs a.i./A)
Water (ug/L)
8.92 (aerial), 8.90
Sorghum, Soybean 0.195 3
(ground)
Corn (Sweet, Field, ] 8.74 (aerial), 8.34
Variable 4
Seed, Popcorn) (ground)

Canola, Legume )
3.62 (aerial), 2.85

Vegetables, Dried 0.195 2
(ground)
Beans, Peas
Cereal Grains (except ] 3.57 (aerial), 2.75
_ Variable 4
rice) (ground)

Source: Adapted from a risk assessment report. These values are for environmental risk
assessment and not direct phytotoxicity thresholds on crops, but they provide context for
concentrations that may be present in the environment.

Visualizations

Click to download full resolution via product page

Caption: Picoxystrobin-induced phytotoxicity pathway in plants.
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Caption: Experimental workflow for a phytotoxicity assay.
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Caption: Troubleshooting logic for phytotoxicity issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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